![molecular formula C12H13F3N2O3 B8337761 4-[3-Nitro-5-(trifluoromethyl)benzyl]morpholine](/img/structure/B8337761.png)
4-[3-Nitro-5-(trifluoromethyl)benzyl]morpholine
Cat. No. B8337761
M. Wt: 290.24 g/mol
InChI Key: SUNWDVJWZASUOD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Al+3:23].[CH2:30]1[O:31][CH2:32][CH2:33][CH2:34]1.[H-:22].[H-:25].[H-:26].[H-:27].[Li+:24].[Na+:29].[O:1]1[CH2:2][CH2:3][N:4]([C:7](=[O:8])[c:9]2[cH:10][c:11]([N+:19](=[O:20])[O-:21])[cH:12][c:13]([C:15]([F:16])([F:17])[F:18])[cH:14]2)[CH2:5][CH2:6]1.[OH-:28]>>[O:1]1[CH2:2][CH2:3][N:4]([CH2:7][c:9]2[cH:10][c:11]([N+:19](=[O:20])[O-:21])[cH:12][c:13]([C:15]([F:16])([F:17])[F:18])[cH:14]2)[CH2:5][CH2:6]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
[Al+3]
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Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
C1CCOC1
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Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
[Li+]
|
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
[Na+]
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
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O=C(c1cc([N+](=O)[O-])cc(C(F)(F)F)c1)N1CCOCC1
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
|
reactant
|
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Smiles
|
[OH-]
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Outcomes
Product
|
Name
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|
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Type
|
product
|
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Smiles
|
O=[N+]([O-])c1cc(CN2CCOCC2)cc(C(F)(F)F)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
